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Compound of Interest

Compound Name: BMS-303141

Cat. No.: B10782889

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of BMS-303141, a potent ATP citrate lyase (ACL) inhibitor. Adherence to these guidelines is
essential for ensuring a safe laboratory environment and the integrity of your research.

Essential Safety and Handling at a Glance

Proper handling of BMS-303141 requires a clear understanding of its properties and potential
hazards. The following table summarizes key quantitative data for this compound.
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Property Value Source

3,5-Dichloro-2-hydroxy-N-(4-
Chemical Name methoxy[1,1'-biphenyl]-3-yI)- [1112]
benzenesulfonamide

Molecular Formula C19H15Cl2NO4S [1]
Molecular Weight 424.3 g/mol [1]
CAS Number 943962-47-8 [1]
Purity >98% [1]
Appearance Powder [2]

DMSO (up to 25 mg/ml),
Solubility Ethanol (up to 50 mM or 20 [11[2]

mg/ml with warming)

Storage Store at -20°C [1]
ICso for human recombinant

0.13 uM [3]
ACL
ICso for lipid synthesis in

8 UM [1]

HepG2 cells

Hazard Identification and Personal Protective
Equipment (PPE)

BMS-303141 is classified with the following hazards:

o Respiratory Sensitization (Category 1): May cause allergy or asthma symptoms or breathing
difficulties if inhaled.

e Acute Aquatic Hazard (Category 3): Harmful to aquatic life.

To mitigate these risks, the following personal protective equipment is mandatory when
handling BMS-303141.
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» Eye Protection: Chemical splash goggles that provide full splash and impact protection are
required.[4] Standard eyeglasses are not sufficient.

e Hand Protection: Handle with impervious gloves, such as neoprene gloves.[5]

» Body Protection: Alab coat or an acid-resistant apron should be worn over appropriate
laboratory clothing that covers the arms, legs, and torso.[4][5]

o Respiratory Protection: In case of inadequate ventilation or when handling the powder, wear
respiratory protection.

Procedural Guidance for Safe Handling and
Disposal

A systematic approach to handling BMS-303141 from receipt to disposal is critical for safety.
The following workflow outlines the necessary steps.
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Receiving and Storage
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Caption: Workflow for the safe handling of BMS-303141.
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Detailed Operational and Disposal Plans

Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Confirm that the container is tightly closed.

Store the compound at -20°C in a designated and properly labeled area.[1] The storage area
should be accessible only to authorized personnel.

Before first use, thoroughly review the Safety Data Sheet (SDS).
Handling and Solution Preparation:
o Always wear the full complement of personal protective equipment as specified above.

» When weighing the solid compound, do so in a chemical fume hood or other ventilated
enclosure to avoid inhaling the dust.

o To prepare stock solutions, dissolve BMS-303141 in a suitable solvent such as DMSO or
ethanol.[1] Warming may be necessary for dissolution in ethanol.[2]

In Case of a Spill:

Evacuate the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, contain the spill.

Absorb the spilled material with an inert absorbent material and place it in a sealed container
for disposal.

Clean the spill area thoroughly.

Disposal Plan:
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o All waste materials containing BMS-303141, including empty containers, contaminated
labware, and unused solutions, must be collected in a designated, labeled, and sealed
hazardous waste container.

» Dispose of the waste through an approved and licensed chemical waste disposal company.
Do not dispose of it in the regular trash or pour it down the drain.

e Avoid release to the environment.

Emergency Procedures:

 Inhalation: If breathing is difficult, remove the person to fresh air and keep them comfortable
for breathing. If respiratory symptoms occur, call a POISON CENTER or doctor.

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

o Eye Contact: Rinse out with plenty of water. Remove contact lenses if present and easy to
do. Continue rinsing.

 Ingestion: Immediately make the victim drink water (two glasses at most). Consult a
physician.

By strictly following these safety protocols, you can minimize risks and ensure the safe and
effective use of BMS-303141 in your research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling BMS-303141]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10782889#personal-protective-equipment-for-
handling-bms-303141]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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